(2R)-2-(7,7-Difluoro-1-bicyclo[4.1.0]heptanyl)propan-1-amine

• IUPAC Name: (2R)-2-(7,7-difluoro-1-bicyclo[4.1.0]heptanyl)propan-1-amine
• InChI: InChI=1S/C10H17F2N/c1-7(6-13)9-5-3-2-4-8(9)10(9,11)12/h7-8H,2-6,13H2,1H3/t7-,8?,9?/m0/s1
• InChI Key: KZMFHMFLRQIBCV-UEJVZZJDSA-N
• Canonical SMILES: CC(CN)C12CCCCC1C2(F)F
• Isomeric SMILES: C[C@@H](CN)C12CCCCC1C2(F)F
• Molecular Formula: C10H17F2N
• Molecular Weight: 189.25 g/mol

Description

The compound “(2R)-2-(7,7-Difluoro-1-bicyclo[4.1.0]heptanyl)propan-1-amine” is a complex organic molecule. It contains a bicyclic heptane structure, which is a seven-membered ring, and two fluorine atoms attached to the seventh carbon. The presence of the amine group (-NH2) suggests that it could be involved in various chemical reactions.

Synthesis Analysis

The synthesis of such complex molecules often involves multiple steps and various chemical reactions. For instance, the synthesis of a similar compound, Bicyclo[6.1.0]nonyne carboxylic acid, involves the functionalization of the molecule via amide bond formation.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The bicyclic structure suggests a rigid and possibly sterically hindered molecule.

Chemical Reactions Analysis

The chemical reactions that this compound can undergo would depend on its functional groups. The presence of the amine group suggests that it could participate in reactions such as nucleophilic substitution or condensation.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound like this would depend on its molecular structure. These could include its melting and boiling points, density, solubility in various solvents, and reactivity with other chemicals.

Mechanism of Action

The mechanism of action of a compound refers to how it interacts with other molecules or systems. This is highly dependent on the specific context in which the compound is used, such as in a biological system or a chemical reaction.

Safety and Hazards

The safety and hazards associated with a compound depend on its physical and chemical properties. It’s important to handle all chemicals with appropriate safety measures.

Future Directions

The future directions for research on a compound like this could involve exploring its potential applications, studying its reactivity with other compounds, or investigating its behavior in biological systems.